Cas no 2640967-26-4 (N-tert-butyl-1-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]pyrrolidine-3-carboxamide)

• Product Name: N-tert-butyl-1-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]pyrrolidine-3-carboxamide
• CAS No: 2640967-26-4
• MF: C₁₃H₂₂N₄O₂S
• MW: 298.404381275177
• CID: 5317252
• PubChem ID: 155799777
• Update Time: 2025-06-10

N-tert-butyl-1-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]pyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2640967-26-4
• N-tert-butyl-1-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]pyrrolidine-3-carboxamide
• AKOS040724255
• F6752-7497
• N-(1,1-Dimethylethyl)-1-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]-3-pyrrolidinecarboxamide

• Inchi： 1S/C13H22N4O2S/c1-13(2,3)15-11(18)9-5-6-17(7-9)12-14-10(8-19-4)16-20-12/h9H,5-8H2,1-4H3,(H,15,18)
• InChI Key： NMLPIFWWWDYPJU-UHFFFAOYSA-N
• SMILES： N1(C2SN=C(COC)N=2)CCC(C(NC(C)(C)C)=O)C1

Computed Properties

• Exact Mass: 298.14634713g/mol
• Monoisotopic Mass: 298.14634713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 95.6Ų

Experimental Properties

• Density: 1.199±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 15.73±0.20(Predicted)

Additional information on N-tert-butyl-1-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]pyrrolidine-3-carboxamide

N-tert-butyl-1-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]pyrrolidine-3-carboxamide and Its Significance in Modern Chemical Biology

N-tert-butyl-1-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]pyrrolidine-3-carboxamide (CAS No. 2640967-26-4) is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to a class of heterocyclic molecules that are known for their diverse pharmacological effects. The presence of multiple functional groups, including a thiadiazole ring and a pyrrolidine moiety, makes it a promising candidate for further investigation in drug discovery and development.

The< strong>thiadiazole ring is a key structural feature of this compound, and it has been widely studied for its antimicrobial, antiviral, anti-inflammatory, and anticancer properties. Thiadiazoles are known to interact with various biological targets, making them valuable scaffolds for the design of novel therapeutic agents. In particular, the 1,2,4-thiadiazole core has been extensively explored for its ability to modulate enzyme activity and cell signaling pathways.

The< strong>pyrrolidine moiety in the structure of N-tert-butyl-1-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]pyrrolidine-3-carboxamide contributes to its complex biological interactions. Pyrrolidine derivatives are known to exhibit a wide range of biological activities, including neuroprotective, antihypertensive, and antiarrhythmic effects. The combination of these two heterocyclic systems suggests that this compound may have multifaceted pharmacological properties.

The< strong>methoxymethyl group attached to the thiadiazole ring is another important feature that influences the biological activity of the compound. This group can enhance the solubility of the molecule and may also play a role in its interactions with biological targets. The tert-butyl group at the nitrogen position further modifies the electronic properties of the molecule, potentially affecting its binding affinity and metabolic stability.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting protein-protein interactions (PPIs). N-tert-butyl-1-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]pyrrolidine-3-carboxamide has shown promise as a lead compound in this area due to its ability to disrupt specific PPIs involved in cancer progression. Studies have demonstrated that thiadiazole derivatives can interfere with the function of key signaling proteins by binding to their interaction interfaces.

One of the most exciting areas of research involving this compound is its potential application in oncology. Cancer cells often exhibit dysregulated signaling pathways that contribute to their uncontrolled growth and resistance to therapy. By targeting these pathways with small molecule inhibitors like N-tert-butyl-1-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]pyrrolidine-3-carboxamide, researchers aim to develop novel therapeutic strategies that can overcome existing limitations.

Furthermore, this compound has been investigated for its potential role in neurodegenerative diseases. The pyrrolidine moiety is particularly relevant in this context, as it has been shown to protect against oxidative stress and neurotoxicity. These properties make it an attractive candidate for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The< strong>synthesis and characterization of N-tert-butyl-1-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]pyrrolidine-3-carboxamide have been subjects of extensive research. Advanced synthetic techniques have been employed to optimize the yield and purity of the compound. These efforts have led to the development of efficient synthetic routes that can be scaled up for industrial production.

In conclusion, N-tert-butyl-1-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]pyrrolidine-3-carboxamide (CAS No. 2640967-26-4) is a structurally complex and biologically active compound with significant potential in drug discovery and development. Its unique combination of functional groups makes it a versatile tool for investigating various biological processes and developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging medical conditions faced today.